![molecular formula C21H29NO3 B1604315 Cyclohexyl 4-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl ketone CAS No. 898758-64-0](/img/structure/B1604315.png)
Cyclohexyl 4-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl ketone
Overview
Description
“Cyclohexyl 4-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl ketone” is a chemical compound that is used for experimental and research purposes . It is available from various suppliers, including Sigma-Aldrich , Echemi , and Alfa Chemistry .
Molecular Structure Analysis
The molecular structure of this compound includes a cyclohexyl group, a phenyl group, and a 1,4-dioxa-8-azaspiro[4.5]decyl group . The exact structure can be found in the documentation provided by the suppliers .Scientific Research Applications
Synthesis and Chemical Reactions
Becker and Flynn (1992) detailed a synthesis process for 1-azatricyclo[3.3.1.1^3,7] decan-4-one, a compound structurally related to the cyclohexyl ketone , demonstrating an intricate process of chemical transformation (Becker & Flynn, 1992).
Alzérreca et al. (1990) investigated the thermal cyclization of dihydroxyketone equivalents, revealing the influence of the phenylsulfonyl group on the reaction pathway and the formation of specific stereoisomers (Alzérreca et al., 1990).
Applications in Drug Discovery and Medicinal Chemistry
Chalyk et al. (2017) synthesized new scaffolds for drug discovery, including 6-azaspiro[4.3]alkanes, from four-membered-ring ketones. This research highlights the potential of spirocyclic compounds in pharmaceutical applications (Chalyk et al., 2017).
The work by Watson et al. (2005) on 873140, a potent noncompetitive allosteric antagonist of the CCR5 receptor, demonstrates the significance of cyclohexyl ketone derivatives in developing HIV entry inhibitors (Watson et al., 2005).
Catalysis and Chemical Transformations
Shu et al. (2003) explored the use of N-aryl-substituted oxazolidinone-containing ketones in the epoxidation of various olefins, indicating a potential application in organic synthesis and catalysis (Shu et al., 2003).
Sakthivel and Selvam (2002) reported the use of mesoporous (Cr)MCM-41 molecular sieves for the oxidation of cyclohexane, illustrating the role of cyclohexyl derivatives in heterogeneous catalysis (Sakthivel & Selvam, 2002).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
cyclohexyl-[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29NO3/c23-20(18-4-2-1-3-5-18)19-8-6-17(7-9-19)16-22-12-10-21(11-13-22)24-14-15-25-21/h6-9,18H,1-5,10-16H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJZWKKVRIQKZIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)C2=CC=C(C=C2)CN3CCC4(CC3)OCCO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70642890 | |
Record name | Cyclohexyl{4-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70642890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
343.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898758-64-0 | |
Record name | Cyclohexyl{4-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70642890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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